Cas no 57459-72-0 (HEPARIN MONOSULFATE SODIUM SALT)

• Product name: HEPARIN MONOSULFATE SODIUM SALT
• CAS No: 57459-72-0
• MF: (C₁₄H₁₈NO₁₇S₂Na₃)mult
• CID: 826238

HEPARIN MONOSULFATE SODIUM SALT Chemical and Physical Properties

Names and Identifiers

• HEPARIN MONOSULFATE SODIUM SALT
• HEPARAN SULPHATE
• Danaparoid sodium
• Sodium heparan sulfate
• Sodium heparitin sulfate
• Suleparoid sodium
• Heparan sulfate sodium salt
• Leparan
• suleparoid
• N-ACETYLHEPARAN SULFATE BOVINE SODIUM SALT
• HEPARITIN SULFATE
• HEPARITIN SULFATE SODIUM-POTASSIUM SALT
• HEPARITIN SULFATE SODIUM SALT

Experimental Properties

• Solubility: H2O: 1 mg/mL, clear, colorless

HEPARIN MONOSULFATE SODIUM SALT Security Information

• WGK Germany：3
• FLUKA BRAND F CODES：10
• Storage Condition：2-8°C

Additional information on HEPARIN MONOSULFATE SODIUM SALT

HEPARIN MONOSULFATE SODIUM SALT (CAS No. 57459-72-0): An Overview of Its Structure, Properties, and Applications in Modern Medicine

Heparin Monosulfate Sodium Salt (CAS No. 57459-72-0) is a vital compound in the field of medicinal chemistry and pharmacology. This compound, also known as sodium heparin monosulfate, is a derivative of heparin, a naturally occurring glycosaminoglycan with potent anticoagulant properties. The chemical structure of Heparin Monosulfate Sodium Salt is characterized by its complex polysaccharide backbone, which is composed of repeating disaccharide units with varying degrees of sulfation.

The primary function of Heparin Monosulfate Sodium Salt is to inhibit the coagulation cascade by binding to antithrombin III, thereby enhancing its ability to inactivate thrombin and other serine proteases involved in blood clotting. This mechanism of action makes it an essential therapeutic agent in the prevention and treatment of thromboembolic disorders, such as deep vein thrombosis (DVT) and pulmonary embolism (PE).

Recent advancements in the understanding of heparin's molecular interactions have shed light on its broader biological activities. For instance, studies have shown that Heparin Monosulfate Sodium Salt can modulate the activity of various growth factors and cytokines, influencing processes such as inflammation, angiogenesis, and cell proliferation. These findings have opened new avenues for its use in treating conditions beyond thrombosis, including inflammatory diseases and cancer.

In clinical settings, Heparin Monosulfate Sodium Salt is administered via intravenous or subcutaneous routes. Its rapid onset of action and short half-life make it suitable for both prophylactic and therapeutic applications. However, careful monitoring is required due to potential side effects such as bleeding complications and heparin-induced thrombocytopenia (HIT). To mitigate these risks, clinicians often use lower molecular weight heparins (LMWHs) or direct oral anticoagulants (DOACs) as alternatives.

The synthesis and purification of Heparin Monosulfate Sodium Salt involve intricate chemical processes to ensure high purity and consistent pharmacological activity. Industrial production typically starts with the extraction of heparin from animal sources, such as porcine intestinal mucosa or bovine lung tissue. The extracted heparin is then subjected to sulfation reactions to produce the desired monosulfate form. Advanced chromatographic techniques are employed to purify the final product, ensuring it meets stringent quality standards set by regulatory agencies like the FDA and EMA.

In addition to its therapeutic applications, Heparin Monosulfate Sodium Salt has found use in various research settings. It serves as a valuable tool for studying the mechanisms of blood coagulation and platelet aggregation. Researchers also utilize it in drug delivery systems due to its ability to enhance the stability and bioavailability of other therapeutic agents. For example, conjugating heparin with nanoparticles has shown promise in targeted drug delivery for cancer therapy.

The global market for heparin-based products continues to grow, driven by increasing awareness of thrombotic disorders and advancements in anticoagulant therapy. Key players in the industry are investing heavily in research and development to improve the efficacy and safety profiles of existing products while exploring new applications for heparin derivatives like Heparin Monosulfate Sodium Salt.

In conclusion, Heparin Monosulfate Sodium Salt (CAS No. 57459-72-0) remains a cornerstone in modern medicine due to its unique properties and wide-ranging applications. Ongoing research continues to uncover new insights into its biological activities, further solidifying its importance in both clinical practice and scientific inquiry.